![molecular formula C8H14N2O2 B177694 1-Acetylpiperidine-3-carboxamide CAS No. 15827-99-3](/img/structure/B177694.png)
1-Acetylpiperidine-3-carboxamide
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Overview
Description
1-Acetylpiperidine-3-carboxamide is a chemical compound with the empirical formula C8H14N2O2 and a molecular weight of 170.21 . It is a solid substance .
Synthesis Analysis
While specific synthesis methods for 1-Acetylpiperidine-3-carboxamide were not found, piperidone analogs, which include compounds like 1-Acetylpiperidine-3-carboxamide, have been synthesized and bio-assayed for varied activity . Piperidines, in general, are important synthetic fragments for designing drugs and their synthesis has been widespread .
Molecular Structure Analysis
The molecular structure of 1-Acetylpiperidine-3-carboxamide can be represented by the SMILES string O=C(N)C1CN(CCC1)C©=O . More detailed structural information might be available from resources like the Biological Magnetic Resonance Bank .
Physical And Chemical Properties Analysis
1-Acetylpiperidine-3-carboxamide is a solid substance . More specific physical and chemical properties were not found in the search results.
Scientific Research Applications
Drug Discovery and Development
Piperidine derivatives are a significant class of compounds in medicinal chemistry due to their presence in various therapeutic agents. 1-Acetylpiperidine-3-carboxamide, as a piperidine derivative, may be involved in the synthesis of potential pharmacological agents, particularly in the optimization of drug properties such as potency, selectivity, and pharmacokinetics .
Organic Synthesis
This compound could serve as an intermediate in organic synthesis, contributing to the formation of more complex molecules. Its functional groups make it a versatile building block for creating substituted piperidines or piperidinones, which are valuable in synthesizing a wide range of organic products .
Chemical Research
In chemical research, 1-Acetylpiperidine-3-carboxamide might be used to study reaction mechanisms or as a reagent in chemical reactions to explore new pathways and reactions involving piperidine derivatives .
Safety and Hazards
properties
IUPAC Name |
1-acetylpiperidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2/c1-6(11)10-4-2-3-7(5-10)8(9)12/h7H,2-5H2,1H3,(H2,9,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIFWTSLDLPGOCM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(C1)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40609632 |
Source
|
Record name | 1-Acetylpiperidine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40609632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetylpiperidine-3-carboxamide | |
CAS RN |
15827-99-3 |
Source
|
Record name | 1-Acetylpiperidine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40609632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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